Cas no 128402-12-0 (5,5-Dimethyl-2-[(trifluoromethyl)sulfanyl]cyclohexane-1,3-dione)

5,5-Dimethyl-2-[(trifluoromethyl)sulfanyl]cyclohexane-1,3-dione structure
128402-12-0 structure
Product Name:5,5-Dimethyl-2-[(trifluoromethyl)sulfanyl]cyclohexane-1,3-dione
CAS No:128402-12-0
MF:C9H11F3O2S
MW:240.242652177811
CID:4692844
Update Time:2023-08-15

5,5-Dimethyl-2-[(trifluoromethyl)sulfanyl]cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 5,5-dimethyl-2-[(trifluoromethyl)sulfanyl]cyclohexane-1,3-dione
    • IFLab1_000967
    • C9H11F3O2S
    • YDOQORTWZHTGLJ-UHFFFAOYSA-N
    • HMS1414L21
    • STL326536
    • Z56756005
    • 5,5-Dimethyl-2-trifluoromethylsulfanyl-cyclohexane-1,3-dione
    • 5,5-dimethyl-2-(trifluoromethylsulfanyl)cyclohexane-1,3-dione
    • 5,5-Dimethyl-2-[(trifluoromethyl)sulfanyl]-1,3-cyclohexanedione #
    • 5,5-Dimethyl-2-[(trifluoromethyl)sulfanyl]cyclohexane-1,3-dione
    • Inchi: 1S/C9H11F3O2S/c1-8(2)3-5(13)7(6(14)4-8)15-9(10,11)12/h7H,3-4H2,1-2H3
    • InChI Key: YDOQORTWZHTGLJ-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)C1C(CC(C)(C)CC1=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 276
  • Topological Polar Surface Area: 59.4
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